Enzymatic Inhibition vs. SEN177
In the original medicinal chemistry disclosure, the authors assessed QP5020 and the parent compound SEN177 in a direct head-to-head QPCTL enzymatic inhibition assay. QP5020 achieved an IC50 of 15.0 ± 5.5 nM, representing an 8.7-fold potency improvement over SEN177, which was designed by replacing the pyridine nitrogen atom in SEN177 with a nitrile (benzonitrile) group [1]. The absolute IC50 of SEN177 in the same assay can be calculated as approximately 130.5 nM (15.0 nM × 8.7). This fold improvement was attributed computationally to the nitrile forming a direct hydrogen bond with Glu325 in the QPCTL active site, displacing a structural water molecule that mediates the weaker interaction of SEN177's pyridine nitrogen with Gln304 [1].
| Evidence Dimension | QPCTL enzymatic inhibition potency (IC50) |
|---|---|
| Target Compound Data | 15.0 ± 5.5 nM |
| Comparator Or Baseline | SEN177: ~130.5 nM (QP5020 is 8.7-fold more potent; absolute SEN177 IC50 inferred from fold difference) |
| Quantified Difference | 8.7-fold greater potency |
| Conditions | Biochemical fluorescent-based QPCTL enzymatic inhibition assay (isolated enzyme); Fig. 1b in source publication |
Why This Matters
For procurement, an 8.7-fold potency gap means SEN177 cannot reach equivalent target engagement at the same concentration—a critical consideration for cellular and in vivo studies where solubility or off-target binding ceilings limit usable concentrations.
- [1] Yu L, Zhao P, Sun Y, Zheng Z, Du W, Zhang L, Li Y, Xie L, Xu S, Wang P. Development of a potent benzonitrile-based inhibitor of glutaminyl-peptide cyclotransferase-like protein (QPCTL) with antitumor efficacy. Signal Transduct Target Ther. 2023;8(1):454. doi:10.1038/s41392-023-01715-x. PMID: 38097557. Data from main text and Fig. 1b. View Source
